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"1914078-41-3
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InChI=1S/C26H38N8O3/c1-26(2,3)37-25(35)30-19-8-7-17(15-20(19)36-6)22-21-23(27)28-16-29-24(21)34(31-22)14-13-33-11-9-18(10-12-33)32(4)5/h7-8,15-16,18H,9-14H2,1-6H3,(H,30,35)(H2,27,28,29)
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eCF506 is an inhibitor of Src kinases (IC50s = <0.5, 2.1, <0.5 nM for Src, Fyn, and Yes, respectively). It is selective for Src kinases over Abl (IC50 = 479 nM), as well as KIT, mTOR, PDGFRα, and RET (IC50s = >100 µM for all). eCF506 completely inhibits phosphorylation of Src and FAK, a downstream Src substrate, in MCF-7 and MDA-MB-231 cells when used at a concentration of 100 nM. It also inhibits proliferation of MCF-7 cells (EC50 = 9 nM) and induces apoptosis. eCF506 (50 mg/kg per day) reduces levels of activated Src kinase in tumor tissue in an HCT116 mouse xenograft model.
eCF506 is the first, potent and selective SRC inhibitor that inhibits SRC at subnanomolar concentration (IC50 < 0.5 nM) with a 1000-fold selectivity over ABL. eCF506 exhibits excellent water solubility, an optimal DMPK profile and oral bioavailability, halts SRC-associated neuromast migration in ze...